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A revolutionary functional magnetic resonance imaging (fMRI) technique, Direct Imaging of
Neuronal Activity (DIANA), has recently been developed, promising to transcend the traditional
limitations of neuroimaging by directly detecting neuronal activity. This guide provides an in-
depth technical overview of DIANA, from its foundational principles and experimental protocols
to the ongoing scientific discourse surrounding its validity.

Introduction: The Quest for Direct Neuronal Imaging

For decades, functional MRI (fMRI) has been a cornerstone of neuroscience research,
providing invaluable insights into brain function. However, the most common fMRI technique,
Blood Oxygen Level Dependent (BOLD) imaging, does not measure neural activity directly.
Instead, it detects changes in blood flow and oxygenation that are coupled to neuronal firing, a
process known as the hemodynamic response. This response is inherently slow, peaking
several seconds after the neural event, which fundamentally limits the temporal resolution of
BOLD fMRI.

In 2022, a research group led by Phan Tan Toi and Jang-Yeon Park introduced DIANA, a novel
fMRI method reported to overcome this limitation by directly imaging neuronal activity with
millisecond temporal resolution.[1] This development generated considerable excitement within
the neuroscience community, as it held the potential to map the rapid flow of information across
neural circuits with unprecedented clarity.

Core Principles of DIANA
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The central hypothesis behind DIANA is that the fMRI signal can be made sensitive to the
physiological changes that occur at the neuronal membrane during an action potential.

The Biophysical Hypothesis: Interfacial Water and T2
Changes

The proposed mechanism for the DIANA signal is a change in the transverse relaxation time
(T2) of water molecules at the interface of the neuronal membrane.[1][2] The theory posits that
the propagation of an action potential—a rapid change in the electrical potential across the
neuronal membrane—alters the orientation of water molecules bound to the lipid bilayer. This
reorientation of "interfacial water" is hypothesized to be detectable as a subtle change in the
T2-weighted MRI signal.[1][2]

Unlike BOLD fMRI, which is dependent on a sluggish vascular response, this proposed
mechanism would be time-locked to the neuronal firing itself, allowing for imaging with
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Experimental Protocols

The initial DIANA experiments were conducted on anesthetized mice at a high magnetic field
strength of 9.4 Tesla. The following sections detail the key aspects of the experimental protocol
as described in the foundational study by Toi et al. (2022).

Animal Preparation and Stimulation

¢ Subjects: Anesthetized mice.

o Anesthesia: Typically, a combination of medetomidine and isoflurane is used to maintain a

stable physiological state.

» Stimulation: Sensory stimulation, such as electrical stimulation of the whisker pad or
forelimb, is used to evoke neuronal activity in specific brain regions. The stimulation is
precisely timed and synchronized with the MRI data acquisition.

MRI Acquisition

A key innovation of DIANA is its use of a line-scanning fast low-angle shot (FLASH) pulse
sequence, which allows for extremely rapid image acquisition.
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Data Presentation: Quantitative Parameters
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The following tables summarize the key quantitative parameters from the original DIANA study
and a subsequent replication attempt.

Toi et al. (2022) - Original Choi et al. (2023) -
Parameter o
Study Replication Attempt
Magnetic Field Strength 94T 152T
_ _ 2D Line-Scanning FLASH
Pulse Sequence 2D Line-Scanning FLASH ) )
(identical protocol)
Temporal Resolution (TR) 5ms 5ms
Echo Time (TE) 2ms 2ms
o Not specified, but used
Matrix Size 72 x 54 ) ]
identical protocol
) _ Not specified, but used
Stimulus Duration 5ms ) ]
identical protocol
Number of Trials 50-300 Up to 1,050
. No detectable neuronal
Reported Signal Change ~0.2%

activity-like peak

Table 1: Comparison of key MRI acquisition parameters.

Key Findings and Visualizations

The initial DIANA study successfully mapped the propagation of neuronal signals along the
thalamocortical pathway in the mouse brain.

Thalamocortical Pathway Mapping

Using whisker-pad stimulation, DIANA fMRI was able to detect sequential activation in the
ventral posteromedial nucleus (VPM) of the thalamus and the primary somatosensory barrel
field (S1BF) of the cortex. The timing of these activations was consistent with the known
electrophysiological delays in this pathway.
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The DIANA Controversy: Signal or Artifact?

Despite the promising initial results, the DIANA technique has been met with skepticism, and
several independent research groups have failed to replicate the original findings.[3][4][5][6][7]

Failed Replication Attempts

Studies attempting to reproduce the DIANA signal, even with higher magnetic field strengths
and more extensive signal averaging, have not observed the fast, neuronal-like fMRI peak
reported in the original paper.[7] These studies did, however, reliably detect the conventional
BOLD response to the same stimuli.

The Artifact Hypothesis

A leading alternative explanation is that the DIANA signal is not of biological origin but is
instead an artifact arising from the specifics of the pulse sequence and its interaction with the
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MRI hardware and the sample.[3][4][8][9] Research from a group at MIT suggests that subtle,
non-ideal aspects of the pulse sequence timing, particularly a short trigger interval
synchronized with the stimulus, could create spurious signals that mimic the appearance of a
fast neuronal response.[4] This group was able to generate DIANA-like signals even in a tube
of water, where no neuronal activity is present, by using the same pulse sequence.[3][9]
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Conclusion and Future Directions

DIANA neuroimaging was introduced as a groundbreaking technique with the potential to
revolutionize our understanding of brain function by providing a direct window into neural
dynamics. The initial findings were compelling, demonstrating the ability to map neural
pathways with unprecedented spatiotemporal resolution.

However, the significant challenges in replicating these findings and the strong evidence for a
potential artifactual origin of the signal have cast doubt on the validity of DIANA as a direct
measure of neuronal activity. The ongoing scientific debate highlights the rigorous process of
validation that new scientific methods must undergo.

For researchers, scientists, and drug development professionals, the story of DIANA serves as
a critical case study in the complexities of neuroimaging. While the quest for a non-invasive,
high-resolution method to directly image neuronal firing continues, the lessons learned from the
development and scrutiny of DIANA will undoubtedly inform and refine future approaches in
this exciting and challenging field.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. youtube.com [youtube.com]

e 2. realclearscience.com [realclearscience.com]

» 3. scitechdaily.com [scitechdaily.com]

o 4. Adifferent interpretation of the DIANA fMRI signal - PMC [pmc.ncbi.nlm.nih.gov]

« 5. Two studies fail to replicate ‘holy grail’ DIANA fMRI method for detecting neural activity |
The Transmitter: Neuroscience News and Perspectives [thetransmitter.org]

o 6. researchgate.net [researchgate.net]

e 7. No Replication of Direct Neuronal Activity-related (DIANA) fMRI in Anesthetized Mice
[ouci.dntb.gov.ua]

o 8. (ISMRM 2024) A different interpretation of the DIANA fMRI signal [archive.ismrm.org]
e 9. Reddit - The heart of the internet [reddit.com]

« To cite this document: BenchChem. [DIANA Neuroimaging: A Technical Guide to Direct
Neuronal Activity Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908659#history-and-development-of-diana-
neuroimaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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